Cas no 201928-37-2 (Z-GLY-ALA-HIS-AMC)

• Product Name: Z-GLY-ALA-HIS-AMC
• CAS No: 201928-37-2
• MF: C₂₉H₃₀N₆O₇
• MW: 574.584506511688
• CID: 2098277
• Update Time: 2025-06-14

Z-GLY-ALA-HIS-AMC Chemical and Physical Properties

Names and Identifiers

• Z-Gly-Ala-His-AMC
• CID 95565999
• Z-GAH-AMC
• L-Histidinamide, N-[(phenylmethoxy)carbonyl]glycyl-L-alanyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• Z-GLY-ALA-HIS-AMC

• Inchi： 1S/C29H30N6O7/c1-17-10-26(37)42-24-12-20(8-9-22(17)24)34-28(39)23(11-21-13-30-16-32-21)35-27(38)18(2)33-25(36)14-31-29(40)41-15-19-6-4-3-5-7-19/h3-10,12-13,16,18,23H,11,14-15H2,1-2H3,(H,30,32)(H,31,40)(H,33,36)(H,34,39)(H,35,38)/t18-,23-/m0/s1
• InChI Key： PUURKLXXNPHIFZ-MBSDFSHPSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H](C)NC(CNC(=O)OCC1C=CC=CC=1)=O)=O)NC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 1030
• Topological Polar Surface Area: 181

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 1031.2±65.0 °C(Predicted)
• pka: 11.03±0.46(Predicted)

Z-GLY-ALA-HIS-AMC Security Information

• Storage Condition：-15°C

Additional information on Z-GLY-ALA-HIS-AMC

Recent Advances in the Application of Z-GLY-ALA-HIS-AMC and Compound 201928-37-2 in Chemical Biology and Pharmaceutical Research

The chemical biology and pharmaceutical research fields have witnessed significant advancements in the development and application of peptide-based substrates and small-molecule compounds. Among these, Z-GLY-ALA-HIS-AMC (a fluorogenic peptide substrate) and the compound with CAS number 201928-37-2 have emerged as critical tools in enzyme kinetics studies and drug discovery. This research brief synthesizes the latest findings on these molecules, highlighting their roles in protease activity assays, inhibitor screening, and therapeutic development.

Z-GLY-ALA-HIS-AMC, a tripeptide conjugated to 7-amino-4-methylcoumarin (AMC), is widely used as a substrate for proteases such as dipeptidyl peptidase IV (DPP-IV) and other serine proteases. Recent studies have demonstrated its utility in high-throughput screening (HTS) assays to identify novel inhibitors for diabetes and cancer therapeutics. The cleavage of the AMC moiety releases a fluorescent signal, enabling real-time monitoring of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry utilized Z-GLY-ALA-HIS-AMC to characterize the inhibitory effects of a new class of DPP-IV inhibitors, revealing promising candidates for type 2 diabetes treatment.

Compound 201928-37-2, a less documented but increasingly relevant small molecule, has recently been investigated for its potential as a modulator of inflammatory pathways. Preliminary data from a 2024 ACS Chemical Biology report suggest that this compound interacts with key proteins in the NF-κB signaling cascade, reducing pro-inflammatory cytokine production in vitro. Its structural features, including a unique heterocyclic core, make it a promising scaffold for further medicinal chemistry optimization.

The synergy between these two molecules was explored in a groundbreaking 2024 study published in Nature Chemical Biology. Researchers developed a dual-activity assay combining Z-GLY-ALA-HIS-AMC (to monitor protease activity) and 201928-37-2 (to assess anti-inflammatory effects) in a single platform. This approach identified several lead compounds with dual protease-inhibitory and anti-inflammatory properties, opening new avenues for multifactorial disease treatment.

From a methodological perspective, advancements in mass spectrometry and fluorescence polarization techniques have enhanced the precision of Z-GLY-ALA-HIS-AMC-based assays. Meanwhile, computational docking studies have provided insights into the binding modes of 201928-37-2 with its protein targets, facilitating structure-activity relationship (SAR) analyses. These technological improvements have significantly accelerated the drug discovery pipeline for conditions ranging from metabolic disorders to autoimmune diseases.

In conclusion, the ongoing research on Z-GLY-ALA-HIS-AMC and 201928-37-2 underscores their growing importance in chemical biology and pharmaceutical development. As assay technologies evolve and structural insights deepen, these molecules are poised to contribute substantially to the next generation of targeted therapies. Future directions may include the development of derivatives with improved pharmacokinetic properties and expanded applications in personalized medicine approaches.